Cas no 2060062-22-6 (ethyl 2-amino-4-cyclopropyl-1,3-oxazole-5-carboxylate)

• Product Name: ethyl 2-amino-4-cyclopropyl-1,3-oxazole-5-carboxylate
• CAS No: 2060062-22-6
• MF: C₉H₁₂N₂O₃
• MW: 196.203182220459
• MDL: MFCD30498762
• CID: 4635745
• PubChem ID: 125079709
• Update Time: 2025-05-24

ethyl 2-amino-4-cyclopropyl-1,3-oxazole-5-carboxylate Chemical and Physical Properties

Names and Identifiers

• 5-Oxazolecarboxylic acid, 2-amino-4-cyclopropyl-, ethyl ester
• ethyl 2-amino-4-cyclopropyl-1,3-oxazole-5-carboxylate

• MDL： MFCD30498762
• Inchi： 1S/C9H12N2O3/c1-2-13-8(12)7-6(5-3-4-5)11-9(10)14-7/h5H,2-4H2,1H3,(H2,10,11)
• InChI Key： VFPOHNANYSGORS-UHFFFAOYSA-N
• SMILES： O1C(C(OCC)=O)=C(C2CC2)N=C1N

Additional information on ethyl 2-amino-4-cyclopropyl-1,3-oxazole-5-carboxylate

Research Brief on Ethyl 2-amino-4-cyclopropyl-1,3-oxazole-5-carboxylate (CAS: 2060062-22-6)

Ethyl 2-amino-4-cyclopropyl-1,3-oxazole-5-carboxylate (CAS: 2060062-22-6) is a novel oxazole derivative that has recently garnered significant attention in the field of chemical biology and medicinal chemistry. This compound, characterized by its unique cyclopropyl and oxazole moieties, has shown promising potential in various therapeutic applications, including antimicrobial, anticancer, and anti-inflammatory activities. Recent studies have focused on its synthesis, structural optimization, and biological evaluation, making it a compound of interest for drug discovery and development.

The synthesis of ethyl 2-amino-4-cyclopropyl-1,3-oxazole-5-carboxylate involves a multi-step process, starting with the cyclopropanation of appropriate precursors followed by oxazole ring formation. Recent advancements in synthetic methodologies have improved the yield and purity of this compound, enabling more extensive biological testing. Researchers have employed techniques such as NMR spectroscopy, mass spectrometry, and X-ray crystallography to confirm its structure and purity, ensuring the reliability of subsequent studies.

In terms of biological activity, preliminary studies have demonstrated that ethyl 2-amino-4-cyclopropyl-1,3-oxazole-5-carboxylate exhibits moderate to strong inhibitory effects against a range of bacterial and fungal pathogens. Its mechanism of action appears to involve interference with microbial cell wall synthesis, although further detailed studies are required to elucidate the exact pathways. Additionally, this compound has shown selective cytotoxicity against certain cancer cell lines, suggesting its potential as a lead compound for anticancer drug development.

Recent research has also explored the compound's pharmacokinetic properties, including its absorption, distribution, metabolism, and excretion (ADME) profiles. Early findings indicate that ethyl 2-amino-4-cyclopropyl-1,3-oxazole-5-carboxylate has favorable oral bioavailability and metabolic stability, which are critical factors for its development as a therapeutic agent. However, further in vivo studies are necessary to confirm these observations and assess potential toxicity.

In conclusion, ethyl 2-amino-4-cyclopropyl-1,3-oxazole-5-carboxylate (CAS: 2060062-22-6) represents a promising candidate for further investigation in the field of medicinal chemistry. Its unique structural features and broad-spectrum biological activities make it a valuable target for drug discovery. Future research should focus on optimizing its pharmacological properties, elucidating its mechanisms of action, and conducting preclinical trials to evaluate its therapeutic potential. The ongoing studies on this compound highlight its significance in addressing unmet medical needs and advancing the field of chemical biology.